Cas no 1335013-59-6 (2,2,2-trifluoro-1-3-(trifluoromethoxy)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-3-(trifluoromethoxy)phenylethan-1-one
• CAS No: 1335013-59-6
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• CID: 5744384
• PubChem ID: 62962056
• Update Time: 2025-10-29

2,2,2-trifluoro-1-3-(trifluoromethoxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[3-(trifluoromethoxy)phenyl]ethanone
• 2,2,2-trifluoro-1-[3-(trifluoromethoxy)phenyl]ethan-1-one
• 2,2,2-Trifluoro-1-(3-trifluoromethoxy-phenyl)-ethanone
• 3'-(Trifluoromethoxy)-2,2,2-trifluoroacetophenone
• 2,2,2-Trifluoro-1-(3-(trifluoromethoxy)phenyl)ethan-1-one
• 2,2,2-Trifluoro-1-(3-(trifluoromethoxy)phenyl)ethanone
• EN300-1937256
• 1335013-59-6
• DTXSID101211764
• CS-0269202
• AKOS012260131
• 2,2,2-trifluoro-1-3-(trifluoromethoxy)phenylethan-1-one

• MDL： MFCD17149184
• Inchi： 1S/C9H4F6O2/c10-8(11,12)7(16)5-2-1-3-6(4-5)17-9(13,14)15/h1-4H
• InChI Key： BVYXSEPMIUBRDB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 258.01154834g/mol
• Monoisotopic Mass: 258.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-3-(trifluoromethoxy)phenylethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-[3-(Trifluoromethoxy)Phenyl]Ethan-1-One (CAS No. 1335013-59-6)

2,2,2-Trifluoro-1-[3-(trifluoromethoxy)phenyl]ethan-1-one (CAS No. 1335013-59-6) is a fluorinated aromatic ketone with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and trifluoromethoxy functional groups, has garnered attention due to its unique electronic properties and metabolic stability. Researchers often explore its potential as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

The structural features of 2,2,2-trifluoro-1-[3-(trifluoromethoxy)phenyl]ethan-1-one make it a valuable intermediate in medicinal chemistry. Its electron-withdrawing groups enhance the reactivity of adjacent positions, facilitating selective functionalization. Recent studies highlight its role in optimizing drug candidates for improved oral bioavailability and target binding affinity. For instance, its incorporation into lead compounds has shown promise in addressing challenges like drug resistance in oncology and infectious diseases.

In agrochemical applications, this compound is investigated for its potential as a precursor to herbicides and pesticides. The trifluoromethoxy moiety is known to enhance lipophilicity, improving membrane permeability in target organisms. With growing interest in sustainable agriculture, researchers are evaluating its derivatives for eco-friendly pest control solutions. Searches for "fluorinated agrochemicals 2024" or "trifluoromethoxy phenyl ketone uses" reflect this trend.

From a synthetic perspective, CAS No. 1335013-59-6 is typically prepared via Friedel-Crafts acylation of 3-(trifluoromethoxy)benzene with trifluoroacetic anhydride. Innovations in green chemistry have led to optimized protocols using catalytic systems to minimize waste. Queries such as "scalable synthesis of trifluoromethyl ketones" or "microwave-assisted fluorination" align with industry demands for efficient production methods.

The compound's physicochemical properties—including its low boiling point and moderate solubility in organic solvents—make it suitable for diverse reaction conditions. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for quality control. Discussions around "fluorine NMR chemical shifts" or "LC-MS analysis of fluorinated compounds" are common among analytical chemists.

Emerging trends also link 1335013-59-6 to materials science, where its derivatives are explored for organic electronics and liquid crystals. The perfluoroalkyl groups contribute to thermal stability and charge transport properties, relevant for OLEDs and flexible displays. Searches for "fluorinated aromatic ketones in optoelectronics" underscore this interdisciplinary interest.

Regulatory and safety assessments emphasize proper handling due to its volatile nature, though it is not classified as hazardous under standard guidelines. Environmental fate studies focus on its biodegradation pathways, addressing concerns about persistent organic pollutants (POPs). Keywords like "fluorochemicals environmental impact" reflect public and scientific scrutiny.

In conclusion, 2,2,2-trifluoro-1-[3-(trifluoromethoxy)phenyl]ethan-1-one exemplifies the versatility of fluorinated compounds in cutting-edge research. Its applications span drug discovery, crop protection, and advanced materials, driven by innovations in synthetic and analytical chemistry. As demand for tailored fluorination grows, this compound remains a focal point for interdisciplinary collaboration.